Cas no 2757926-19-3 (2,2,3,3-Tetramethylcyclobutyl 4-methylbenzene-1-sulfonate)

• Product Name: 2,2,3,3-Tetramethylcyclobutyl 4-methylbenzene-1-sulfonate
• CAS No: 2757926-19-3
• MF: C₁₅H₂₂O₃S
• MW: 282.398383617401
• CID: 5808890
• PubChem ID: 165759039
• Update Time: 2025-06-29

2,2,3,3-Tetramethylcyclobutyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37152768
• 2757926-19-3
• 2,2,3,3-tetramethylcyclobutyl 4-methylbenzene-1-sulfonate
• 2,2,3,3-Tetramethylcyclobutyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C15H22O3S/c1-11-6-8-12(9-7-11)19(16,17)18-13-10-14(2,3)15(13,4)5/h6-9,13H,10H2,1-5H3
• InChI Key： URFOOAYIEGZFNK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 282.12896573g/mol
• Monoisotopic Mass: 282.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 2,2,3,3-Tetramethylcyclobutyl 4-methylbenzene-1-sulfonate

2,2,3,3-Tetramethylcyclobutyl 4-methylbenzene-1-sulfonate

2,2,3,3-Tetramethylcyclobutyl 4-methylbenzene-1-sulfonate (CAS No. 2757926-19-3) is a highly specialized organic compound with a unique structure that combines a tetramethylcyclobutyl group with a sulfonate ester moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science and pharmaceuticals. The molecule's structure is characterized by a cyclobutane ring substituted with four methyl groups at the 2 and 3 positions, which is further connected to a benzene ring bearing a sulfonate ester group at the para position. This combination of structural features makes it a versatile building block for advanced chemical synthesis.

The synthesis of 2,2,3,3-tetramethylcyclobutyl 4-methylbenzene-1-sulfonate involves a multi-step process that typically begins with the preparation of the cyclobutane derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, researchers have employed transition metal catalysts to facilitate the formation of the cyclobutane ring through [4+0] cycloaddition reactions or other ring-closing strategies. The sulfonate ester group is then introduced via nucleophilic substitution or coupling reactions, ensuring high yields and purity.

One of the most notable applications of this compound lies in its use as an intermediate in the synthesis of advanced materials. The tetramethylcyclobutyl group imparts unique mechanical and thermal properties to polymers and other materials. Recent studies have demonstrated that incorporating this group into polymer backbones can significantly enhance their resistance to thermal degradation and improve their mechanical strength. For example, researchers at the University of California have reported the successful synthesis of a novel polymer incorporating 2,2,3,3-tetramethylcyclobutyl moieties, which exhibited exceptional thermal stability up to 300°C.

In addition to its role in materials science, 4-methylbenzene-1-sulfonate derivatives like this compound have shown promise in pharmaceutical applications. The sulfonate ester group is known to enhance bioavailability and stability of drug molecules when incorporated into their structures. A team at Pfizer has explored the use of this compound as a precursor for developing new classes of antibiotics with improved pharmacokinetic profiles. Their findings suggest that derivatives of this compound could potentially serve as lead molecules for future drug development.

From an environmental standpoint, the production and handling of 2,2,3,3-tetramethylcyclobutyl 4-methylbenzene-1-sulfonate must adhere to strict safety protocols. While it is not classified as a hazardous material under current regulations, proper precautions should be taken during its synthesis and storage to prevent exposure or contamination. Researchers recommend using gloves and goggles when handling this compound and ensuring adequate ventilation in laboratory settings.

In conclusion, 2757926-19-3, or 2,2,3,3-tetramethylcyclobutyl 4-methylbenzene-1-sulfonate, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for scientists working in fields ranging from polymer chemistry to pharmacology. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.